Cas no 1425933-32-9 ((4-Methyl-1-(tetrahydro-2H-pyran-2-yl)-1H-benzodimidazol-5-yl)methanamine)
(4-Methyl-1-(tetrahydro-2H-pyran-2-yl)-1H-benzodimidazol-5-yl)methanamine Chemical and Physical Properties
Names and Identifiers
-
- (4-Methyl-1-(tetrahydro-2H-pyran-2-yl)-1H-benzo[d]imidazol-5-yl)methanamine
- AZYMERDEKVDKKW-UHFFFAOYSA-N
- AK174870
- (4-methyl-1-tetrahydropyran-2-yl-benzimidazol-5-yl)methanamine
- SCHEMBL14723207
- 1-[4-methyl-1-(oxan-2-yl)-1H-1,3-benzodiazol-5-yl]methanamine
- DB-106907
- 1425933-32-9
- AKOS025404887
- [4-methyl-1-(oxan-2-yl)benzimidazol-5-yl]methanamine
- (4-Methyl-1-(tetrahydro-2H-pyran-2-yl)-1H-benzodimidazol-5-yl)methanamine
-
- Inchi: 1S/C14H19N3O/c1-10-11(8-15)5-6-12-14(10)16-9-17(12)13-4-2-3-7-18-13/h5-6,9,13H,2-4,7-8,15H2,1H3
- InChI Key: AZYMERDEKVDKKW-UHFFFAOYSA-N
- SMILES: O1CCCCC1N1C=NC2C(C)=C(CN)C=CC1=2
Computed Properties
- Exact Mass: 245.152812238g/mol
- Monoisotopic Mass: 245.152812238g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 286
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 53.1
- XLogP3: 1.4
(4-Methyl-1-(tetrahydro-2H-pyran-2-yl)-1H-benzodimidazol-5-yl)methanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A119001095-25mg |
(4-Methyl-1-(tetrahydro-2H-pyran-2-yl)-1H-benzo[d]imidazol-5-yl)methanamine |
1425933-32-9 | 95% | 25mg |
400.00 USD | 2021-06-11 | |
| TRC | M010676-25mg |
(4-Methyl-1-(tetrahydro-2H-pyran-2-yl)-1H-benzo[d]imidazol-5-yl)methanamine |
1425933-32-9 | 25mg |
$ 135.00 | 2022-06-02 | ||
| TRC | M010676-50mg |
(4-Methyl-1-(tetrahydro-2H-pyran-2-yl)-1H-benzo[d]imidazol-5-yl)methanamine |
1425933-32-9 | 50mg |
$ 225.00 | 2022-06-02 | ||
| Key Organics Ltd | CS-2165-5MG |
(4-methyl-1-(tetrahydro-2H-pyran-2-yl)-1H-benzo[d]imidazol-5-yl)methanamine |
1425933-32-9 | >95% | 5mg |
£161.40 | 2023-02-16 | |
| Key Organics Ltd | CS-2165-10MG |
(4-methyl-1-(tetrahydro-2H-pyran-2-yl)-1H-benzo[d]imidazol-5-yl)methanamine |
1425933-32-9 | >95% | 10mg |
£242.10 | 2023-02-16 | |
| Key Organics Ltd | CS-2165-100MG |
(4-methyl-1-(tetrahydro-2H-pyran-2-yl)-1H-benzo[d]imidazol-5-yl)methanamine |
1425933-32-9 | >95% | 100mg |
£631.25 | 2025-02-08 | |
| Key Organics Ltd | CS-2165-250MG |
(4-methyl-1-(tetrahydro-2H-pyran-2-yl)-1H-benzo[d]imidazol-5-yl)methanamine |
1425933-32-9 | >95% | 0.25 g |
£1,114.00 | 2023-04-18 | |
| Key Organics Ltd | CS-2165-0.25g |
(4-methyl-1-(tetrahydro-2H-pyran-2-yl)-1H-benzo[d]imidazol-5-yl)methanamine |
1425933-32-9 | >95% | 0.25g |
£1117.00 | 2025-02-08 |
(4-Methyl-1-(tetrahydro-2H-pyran-2-yl)-1H-benzodimidazol-5-yl)methanamine Related Literature
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
Additional information on (4-Methyl-1-(tetrahydro-2H-pyran-2-yl)-1H-benzodimidazol-5-yl)methanamine
Introduction to (4-Methyl-1-(tetrahydro-2H-pyran-2-yl)-1H-benzodimidazol-5-yl)methanamine (CAS No. 1425933-32-9)
The compound (4-Methyl-1-(tetrahydro-2H-pyran-2-yl)-1H-benzodimidazol-5-yl)methanamine, identified by the CAS registry number 1425933-32-9, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of benzodimidazoles, which are known for their unique structural properties and versatile reactivity. The presence of a tetrahydro-pyran ring and a methyl group further enhances its functional diversity, making it a subject of interest in both academic research and industrial development.
Recent studies have highlighted the importance of benzodimidazole derivatives in the field of drug discovery, particularly in the development of anti-cancer agents and neuroprotective compounds. The methanamine functionality in this compound is believed to play a crucial role in its bioavailability and pharmacokinetic properties, which are critical factors in drug design. Researchers have also explored the potential of this compound as a precursor for more complex molecular architectures, leveraging its structural flexibility to create novel materials with tailored properties.
The synthesis of (4-Methyl-1-(tetrahydro-2H-pyran-2-yl)-1H-benzodimidazol-5-yl)methanamine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methodologies. The use of transition metal catalysts has been shown to significantly improve the efficiency of key steps, such as the formation of the benzodimidazole core and the subsequent functionalization with the tetrahydro-pyran moiety. These advancements not only enhance the overall yield but also contribute to the sustainability of the synthesis process by minimizing waste and reducing energy consumption.
In terms of applications, this compound has shown promise in several areas, including materials science and electronics. Its ability to form stable coordination complexes with metal ions makes it a valuable component in the development of new materials for energy storage devices, such as batteries and supercapacitors. Additionally, its unique electronic properties have been exploited in the design of organic light-emitting diodes (OLEDs), where it serves as an efficient electron transport layer material.
Recent breakthroughs in computational chemistry have further expanded our understanding of this compound's behavior at the molecular level. Advanced molecular modeling techniques have provided insights into its electronic structure, reactivity, and interaction with biological systems. These findings have paved the way for new strategies in drug delivery systems, where precise control over molecular interactions is essential for achieving optimal therapeutic outcomes.
The integration of experimental and computational approaches has also enabled researchers to explore novel synthetic pathways for this compound. By leveraging machine learning algorithms to predict reaction outcomes, scientists can now design more efficient and selective synthesis routes, reducing both time and cost associated with traditional trial-and-error methods.
In conclusion, (4-Methyl-1-(tetrahydro-2H-pyran-2-yli)-1H-benzodimidazol
1425933-32-9 ((4-Methyl-1-(tetrahydro-2H-pyran-2-yl)-1H-benzodimidazol-5-yl)methanamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)